Cas no 2243508-05-4 (2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid)

• Product Name: 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid
• CAS No: 2243508-05-4
• MF: C₂₃H₁₈ClNO₄
• MW: 407.846325397491
• CID: 6098117
• PubChem ID: 165719884
• Update Time: 2025-07-02

2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid
• EN300-650824
• 2243508-05-4

• Inchi： 1S/C23H18ClNO4/c1-13-10-20(24)18(22(26)27)11-21(13)25-23(28)29-12-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-11,19H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： HJJMHYQBMQSCQC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.0924357g/mol
• Monoisotopic Mass: 407.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid

Recent Advances in the Application of 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid (CAS: 2243508-05-4) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid (CAS: 2243508-05-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and benzoic acid core, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key applications of this compound lies in its role as a protected amino acid derivative. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have leveraged this property to develop peptide-based therapeutics with enhanced stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid in the synthesis of protease-resistant peptide inhibitors, which showed promising results in preclinical models of inflammatory diseases.

In addition to its utility in peptide synthesis, this compound has also been explored as a precursor for the development of small-molecule inhibitors. The chloro and methyl substituents on the benzoic acid scaffold provide opportunities for further functionalization, enabling the creation of diverse chemical libraries. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against bacterial efflux pumps. This finding opens new avenues for addressing antibiotic resistance, a pressing challenge in modern medicine.

Furthermore, the unique physicochemical properties of 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid have made it a valuable tool in chemical biology. Its fluorescence properties, derived from the Fmoc group, allow for real-time monitoring of reaction progress and binding events. A 2024 study in Chemical Communications utilized this feature to develop a fluorescence-based assay for detecting protein-ligand interactions, providing a high-throughput screening platform for drug discovery.

Despite these advancements, challenges remain in optimizing the synthesis and application of this compound. Recent efforts have focused on improving yield and purity through novel catalytic methods and green chemistry approaches. For example, a 2023 publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, which could facilitate its broader adoption in industrial settings.

In conclusion, 2-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid (CAS: 2243508-05-4) represents a promising scaffold with diverse applications in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, potential as a small-molecule inhibitor, and utility in fluorescence-based assays underscore its importance in modern drug development. Future research should focus on expanding its applications and addressing existing synthetic challenges to fully realize its potential.